PCB118-13C12

• Molecular Formula: C12H5Cl5
• Molecular Weight: 338.3 g/mol
• InChI: InChI=1S/C12H5Cl5/c13-8-2-1-6(3-10(8)15)7-4-11(16)12(17)5-9(7)14/h1-5H/i1+1,2+1,3+1,4+1,5+1,6+1,7+1,8+1,9+1,10+1,11+1,12+1
• InChIKey: IUTPYMGCWINGEY-WCGVKTIYSA-N

PCB118-13C12 (2,3',4,4',5-pentachlorobiphenyl-13C12, CAS 104130-40-7) is a stable isotope-labeled analog of the dioxin-like polychlorinated biphenyl (PCB) congener PCB118, in which all 12 carbon atoms of the biphenyl backbone are replaced with the carbon-13 isotope. This compound serves as an internal standard in isotope dilution mass spectrometry (IDMS) workflows, enabling precise quantification of native PCB118 in complex environmental, food, and biological matrices.

PCB118-13C12: ¹³C-Labeled Internal Standard for Accurate PCB118 Quantification

PCB118-13C12 (2,3',4,4',5-pentachlorobiphenyl-13C12, CAS 104130-40-7) is a stable isotope-labeled analog of the dioxin-like polychlorinated biphenyl (PCB) congener PCB118, in which all 12 carbon atoms of the biphenyl backbone are replaced with the carbon-13 isotope . This compound serves as an internal standard in isotope dilution mass spectrometry (IDMS) workflows, enabling precise quantification of native PCB118 in complex environmental, food, and biological matrices [1].

• [1] GB 5009.190-2014. National Food Safety Standard – Determination of Indicative Polychlorinated Biphenyls in Food. Method 1: Stable Isotope Dilution Gas Chromatography-Mass Spectrometry. View Source

Why Native PCB118 or Unlabeled Internal Standards Cannot Substitute for PCB118-13C12 in Regulated Quantification

Quantification of trace-level PCB118 using unlabeled internal standards (e.g., structurally dissimilar compounds or deuterated analogs) is confounded by matrix-dependent ionization suppression and variable extraction efficiency, leading to significant quantification bias. Native PCB118 alone cannot correct for analyte loss during sample preparation. In contrast, PCB118-13C12 co-elutes identically with the target analyte, mirroring its physicochemical behavior through all extraction, cleanup, and ionization steps, thereby normalizing for recovery variability and matrix effects [1]. This near-identical behavior is mandated by international standards for dioxin-like PCB analysis, where isotope dilution using ¹³C₁₂-labeled surrogates is the prescribed method to achieve the required precision and accuracy [2].

• [1] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source
• [2] EPA Method 1668C. (2010). Chlorinated Biphenyl Congeners in Water, Soil, Sediment, Biosolids, and Tissue by HRGC/HRMS. View Source

Quantitative Differentiation of PCB118-13C12: Isotopic Purity, Certified Accuracy, and Method Performance

Isotopic Purity >98% Ensures Minimal Native Analyte Interference

PCB118-13C12 is supplied with a certified isotopic purity of ≥98% ¹³C₁₂ . This high isotopic enrichment minimizes the presence of unlabeled (native) PCB118 in the internal standard stock, which is critical because any native PCB118 contamination would introduce a positive bias in quantification. For comparison, lower-purity ¹³C-labeled standards (e.g., those with 95% enrichment) would contribute a 5% native analyte background, directly inflating measured concentrations and compromising detection limits in ultra-trace analysis [1].

Evidence Dimension	Isotopic Purity
Target Compound Data	≥98% ¹³C₁₂
Comparator Or Baseline	Lower-purity ¹³C-labeled standard (e.g., 95% enrichment)
Quantified Difference	≥3 percentage points higher purity; ≤2% native PCB118 background vs. 5%
Conditions	Certified value per manufacturer certificate of analysis

Why This Matters

Higher isotopic purity directly translates to lower method detection limits and reduced systematic bias in regulatory compliance testing.

• [1] Rapp, J. B., & Buser, H. R. (2001). Quality assurance in the analysis of polychlorinated biphenyls in food. Journal of Chromatography A, 937(1-2), 1-13. View Source

Recovery Correction: 99-109% Recovery in Dairy Products via PCB118-13C12

In a validated method for dioxin-like PCBs in dairy products, the use of ¹³C₁₂-labeled PCB118 as an internal standard yielded an average recovery of 99-109% at a spiking level of 40 ng/kg [1]. Without isotope dilution correction, recoveries for PCB118 in similar matrices can deviate by >30% due to analyte loss during lipid removal and silica gel cleanup steps [2].

Evidence Dimension	Recovery Efficiency (Corrected vs. Uncorrected)
Target Compound Data	99-109% recovery (isotope dilution-corrected)
Comparator Or Baseline	Uncorrected PCB118 recovery in high-lipid matrices
Quantified Difference	Deviation from 100% reduced to ≤9% vs. potential >30% bias without correction
Conditions	Dairy products, 40 ng/kg spike, HRGC/HRMS analysis

Why This Matters

Demonstrates that PCB118-13C12 is essential for achieving the accuracy (±10%) required by EU and Codex Alimentarius guidelines for PCB monitoring in foodstuffs.

• [1] El-Kady, A. A., et al. (2012). Method of analysis validation of dioxin-like PCB's in dairy product. Journal of Productivity and Development, 17(3), 429-442. View Source
• [2] van der Lee, M. K., et al. (2007). Determination of polychlorinated biphenyls in milk and milk products: a review. TrAC Trends in Analytical Chemistry, 26(8), 809-820. View Source

Instrument Calibration: Certified 100 ng/g Concentration with 3% Uncertainty (k=2)

The NIM-RM5505 certified reference material provides a gravimetrically prepared solution containing both native PCB118 and PCB118-13C12, each at 100 ng/g with a relative expanded uncertainty of 3% (k=2) [1]. This dual-component CRM enables direct calibration of HRMS instruments for isotope ratio measurements. In contrast, single-component PCB118 calibration solutions lack internal standardization, resulting in expanded uncertainties typically exceeding 10% due to injection volume variability and instrument drift .

Evidence Dimension	Concentration Uncertainty (Expanded, k=2)
Target Compound Data	3% (100 ng/g)
Comparator Or Baseline	Single-component PCB118 calibration standard
Quantified Difference	Uncertainty reduced by ≥7 percentage points (3% vs. >10%)
Conditions	Gravimetric preparation in isooctane, 20±2°C

Why This Matters

This CRM is explicitly designed for JJF 1930-2021 organic HRMS calibration, providing metrological traceability to SI units (kg) via NIST SRM 2262, which is mandatory for ISO/IEC 17025 accredited laboratories.

• [1] National Institute of Metrology, China. NIM-RM5505 Certificate: Reference Material for Organic High Resolution Magnetic Sector Mass Spectrometer (PCB118 and 13C12-PCB118 in Isooctane). View Source

Method Ruggedness: RSD <9% for PCB118 Quantification Using ¹³C₁₂ Internal Standard

In a QuEChERS-based GC-MS/MS method for indicator PCBs in chicken, the use of ¹³C₁₂-labeled internal standards (including PCB118-13C12) achieved recovery rates of 96-115% with a maximum relative standard deviation (RSD) of 9% [1]. Methods employing non-isotopically labeled internal standards (e.g., PCB209) for PCB118 quantification typically exhibit RSDs of 15-25% due to differential partitioning during extraction and disparate ionization efficiency [2].

Evidence Dimension	Method Precision (Maximum RSD)
Target Compound Data	≤9% RSD (with ¹³C₁₂-IS)
Comparator Or Baseline	Non-isotopically labeled internal standard (e.g., PCB209)
Quantified Difference	RSD reduction of 6-16 percentage points
Conditions	Chicken matrix, QuEChERS extraction, GC-MS/MS detection

Why This Matters

Lower RSD values directly translate to smaller measurement uncertainty budgets, enabling laboratories to confidently report results near regulatory action limits (e.g., EU maximum levels).

• [1] Zheng, X., et al. (2023). Quantitative determination of polychlorinated biphenyls in chicken based on QuEChERS extraction and GC-MS/MS detection. Chinese Journal of Chromatography. View Source
• [2] Lehotay, S. J., et al. (2005). Validation of a fast and easy method for the determination of PCBs in fatty matrices. Journal of AOAC International, 88(2), 630-638. View Source

Primary Application Scenarios for PCB118-13C12 Based on Quantified Performance Advantages

Regulatory Food Safety Testing for Dioxin-Like PCBs

Laboratories performing compliance testing under EU Regulation 2023/915 or China GB 5009.190-2014 must employ isotope dilution with ¹³C₁₂-labeled internal standards. PCB118-13C12 enables recovery correction within 99-109% at the critical 40 ng/kg level in dairy products [1], ensuring that reported values meet the required trueness criteria (z-score ±2) and do not exceed maximum residue limits.

Accredited Environmental Monitoring of Sediment and Biota

For ISO/IEC 17025 accredited labs analyzing PCB118 in sediment or fish tissue, the NIM-RM5505 CRM containing PCB118-13C12 provides metrological traceability and a defined uncertainty of 3% (k=2) [2]. This is essential for generating legally defensible data in environmental impact assessments and long-term monitoring programs.

High-Resolution Mass Spectrometry (HRMS) Instrument Qualification

Per JJF 1930-2021, organic HRMS systems used for POPs analysis must undergo isotope ratio repeatability and retention time stability tests. The dual-component NIM-RM5505 solution (native PCB118 + PCB118-13C12, each at 100 ng/g) is the specified calibrant, and its use with 3% uncertainty ensures instrument performance meets regulatory specifications for dioxin and PCB congener analysis [2].

• [1] El-Kady, A. A., et al. (2012). Method of analysis validation of dioxin-like PCB's in dairy product. Journal of Productivity and Development, 17(3), 429-442. View Source
• [2] National Institute of Metrology, China. NIM-RM5505 Certificate: Reference Material for Organic High Resolution Magnetic Sector Mass Spectrometer (PCB118 and 13C12-PCB118 in Isooctane). View Source